Polyhydroxybutyrate

• CAS: 26744-04-7
• Molecular Formula: C12H20O7
• Appearance: Powder

Select PHB homopolymer (CAS 26744-04-7) for applications demanding a unique balance of stiffness (40–43 MPa), controlled biodegradation intermediate between PHBV & PHBHHx, and superior fibroblast/osteoblast compatibility over PLA. Its high crystallinity (55–65%) ensures excellent solvent resistance and barrier properties, ideal for rigid packaging, molded containers, and biomedical scaffolds. Process below 180°C to avoid degradation.

Polyhydroxybutyrate (PHB) CAS 26744-04-7: Technical Baseline and Procurement Classification

Polyhydroxybutyrate (PHB), CAS 26744-04-7, is a homopolymer within the polyhydroxyalkanoate (PHA) family, produced microbially as an intracellular carbon and energy reserve [1]. As a highly isotactic, semi-crystalline thermoplastic polyester with a melting temperature of approximately 170–180°C [2], PHB exhibits mechanical properties—tensile strength of approximately 40–43 MPa and tensile modulus of 1.7–3.5 GPa—comparable to isotactic polypropylene, yet is distinguished by its complete biodegradability and biocompatibility [3][4].

• [1] Turco, R., Santagata, G., Corrado, I., Pezzella, C., & Di Serio, M. (2021). In vivo and Post-synthesis Strategies to Enhance the Properties of PHB-Based Materials: A Review. Frontiers in Bioengineering and Biotechnology, 8, 619266. View Source
• [2] CNR Investigates Biodegradable and Biocompatible Polymer Research. Technology Networks, 2013. View Source
• [3] M. Koller, et al. Table 12: Mechanical properties of PHB, PHBV, PLA and other polymers. Polymers, 2021, 13(24), 4271. PMC8659978. View Source
• [4] Academic OUP. Table 2: Properties of PHB, PHBV, PHB4B, PHBHx, and PP. View Source

Why PHB (CAS 26744-04-7) Cannot Be Generically Substituted with PHBV or PLA: Critical Performance Divergence

PHB homopolymer, PHBV copolymers, and PLA—though all classified as biodegradable polyesters—exhibit fundamentally divergent performance profiles that preclude simple functional interchange. PHB offers significantly higher tensile strength (40–43 MPa) than PHBV (20–38 MPa) [1][2], yet presents an elongation at break of only 3–6% compared with PHBV's ~20–50% [1]. Critically, PHB's enzymatic degradation rate is intermediate: 75% weight loss after 25 h of depolymerase treatment, compared with 94% for PHBV and 39% for PHBHHx under identical conditions [3]. Furthermore, PHB and all PHBHHx variants demonstrate superior biocompatibility for fibroblast and osteoblast growth relative to PLA [4]. These quantifiable divergences in stiffness, ductility, degradation kinetics, and cellular response make generic substitution scientifically unsound.

• [1] M. Koller, et al. Table 12: Mechanical properties of PHB, PHBV, PLA and other polymers. Polymers, 2021, 13(24), 4271. PMC8659978. View Source
• [2] Academic OUP. Table 2: Properties of PHB, PHBV, PHB4B, PHBHx, and PP. View Source
• [3] Li, J., et al. (2007). Study of enzymatic degradation of microbial copolyesters consisting of 3-hydroxybutyrate and medium-chain-length 3-hydroxyalkanoates. Polymer Degradation and Stability, 92(6), 1091-1098. View Source
• [4] Wang, Y. W., Yang, F., Wu, Q., Cheng, Y. C., Yu, P. H. F., Chen, J., & Chen, G. Q. (2005). Effect of composition of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) on growth of fibroblast and osteoblast. Biomaterials, 26(7), 755-761. View Source

Quantitative Differentiation of Polyhydroxybutyrate PHB CAS 26744-04-7: Comparative Evidence vs. PHBV, PLA, and PP

PHB Exhibits 2.15× Higher Tensile Strength than PHBV Copolymer

PHB homopolymer provides a tensile strength of 43 MPa, which is 2.15× higher than the 20 MPa exhibited by PHBV copolymer [1]. Additionally, PHB's tensile modulus ranges from 1.7–3.5 GPa, positioned at the upper bound among common biopolyesters, exceeding PLA's range of 1.2–2.7 GPa [2]. This higher stiffness makes PHB preferable where structural rigidity is paramount, though it comes with the trade-off of lower elongation (5% for PHB vs. 50% for PHBV) [1].

Evidence Dimension	Tensile strength
Target Compound Data	43 MPa
Comparator Or Baseline	PHBV: 20 MPa
Quantified Difference	2.15× higher
Conditions	Standard tensile testing per published literature values

Why This Matters

This quantifies the stiffness premium of PHB, enabling informed selection when high rigidity is required in load-bearing or structural applications.

• [1] Academic OUP. Table 2: Properties of PHB, PHBV, PHB4B, PHBHx, and PP. View Source
• [2] M. Koller, et al. Table 12: Mechanical properties of PHB, PHBV, PLA and other polymers. Polymers, 2021, 13(24), 4271. PMC8659978. View Source

PHB Degrades at an Intermediate Rate: 75% Weight Loss vs. 94% (PHBV) and 39% (PHBHHx)

Under standardized enzymatic degradation using PHA depolymerase from Ralstonia pickettii T1 at 37°C, PHB films exhibited 75% weight loss after 25 hours of treatment [1][2]. In contrast, PHBV (containing 19 mol% 3-hydroxyvalerate) lost 94% of its weight under identical conditions, while PHBHHx (containing 19 mol% 3-hydroxyhexanoate) lost only 39% [1][2]. The crystallinity values were measured at 55.8% for PHB, 47.8% for PHBV, and 45.9% for PHBHHx [1], demonstrating that enzymatic degradability does not simply follow crystallinity but is structure-dependent, with longer side-chain PHAs showing reduced depolymerase susceptibility [1].

Evidence Dimension	Enzymatic degradation weight loss
Target Compound Data	75% after 25 h
Comparator Or Baseline	PHBV: 94%; PHBHHx: 39%
Quantified Difference	PHB degrades 20% slower than PHBV and 92% faster than PHBHHx
Conditions	PHA depolymerase from Ralstonia pickettii T1, 37°C, 25 h treatment

Why This Matters

This intermediate degradation profile positions PHB for applications requiring controlled biodegradation—faster than side-chain copolymers but slower than PHBV—critical for timed-release or environmentally responsive material design.

• [1] Li, J., et al. (2007). Study of enzymatic degradation of microbial copolyesters consisting of 3-hydroxybutyrate and medium-chain-length 3-hydroxyalkanoates. Polymer Degradation and Stability, 92(6), 1091-1098. View Source
• [2] Figure 18. Enzymatic degradation of PHBV (94%), PHB (75%), PHBHHx (39%) and PHBA (0%) by PHA depolymerase. Green Chemistry, 2024, 26(7), 3698–3716. View Source

PHB's Narrow Thermal Processing Window: Tm 170–180°C with Rapid Degradation Above 180°C

PHB exhibits a melting temperature (Tm) of 170–180°C, requiring processing temperatures of at least 180–190°C [1][2]. However, thermal degradation of PHB proceeds very rapidly at these temperatures, causing a swift decrease in molecular weight [1]. This narrow processability window—the gap between Tm and the onset of rapid thermal degradation—is a critical differentiator from PHBV (Tm ~145°C) and PLA (Tm ~120–170°C) [3][4]. Quantitative analysis has shown that melting PHB at 185°C yields high spherulite nucleation density, whereas melting above 192–193°C results in very low spherulite development due to thermal degradation effects [2].

Evidence Dimension	Melting temperature
Target Compound Data	170–180°C
Comparator Or Baseline	PHBV: 145°C; PLA: 120–170°C; PP: 176°C
Quantified Difference	PHB Tm is 25–35°C higher than PHBV
Conditions	DSC analysis; thermal degradation monitored at processing temperatures

Why This Matters

Procurement decisions must account for the specialized processing equipment and precise temperature control required for PHB; it cannot be processed on standard PHBV or PLA lines without modification and careful parameter optimization.

• [1] Turco, R., Santagata, G., Corrado, I., Pezzella, C., & Di Serio, M. (2021). In vivo and Post-synthesis Strategies to Enhance the Properties of PHB-Based Materials: A Review. Frontiers in Bioengineering and Biotechnology, 8, 619266. View Source
• [2] CNR Investigates Biodegradable and Biocompatible Polymer Research. Technology Networks, 2013. View Source
• [3] Academic OUP. Table 2: Properties of PHB, PHBV, PHB4B, PHBHx, and PP. View Source
• [4] Table 1: Properties of biodegradable and commodity plastics. Nature, 2020. View Source

PHB and PHBHHx Demonstrate Superior Biocompatibility for Fibroblast and Osteoblast Growth Relative to PLA

In comparative in vitro studies evaluating fibroblast and osteoblast cell growth, PHB and all PHBHHx copolymers demonstrated better biocompatibility than poly(L-lactide) (PLA) [1]. Among the evaluated PHB and PHBHHx variants, fibroblast cells favored P(HB-co-20%-HHx), while osteoblast cells preferred P(HB-co-12%-HHx) [1]. PHB itself exhibited the most hydrophilic surface among the tested PHA materials [1]. This cellular preference has been quantified through cell adhesion and proliferation assays, establishing PHB-based materials as more conducive to mammalian cell growth than PLA for both soft tissue and bone-related applications [1][2].

Evidence Dimension	Cellular biocompatibility
Target Compound Data	Superior fibroblast and osteoblast growth
Comparator Or Baseline	PLA: lower fibroblast and osteoblast growth
Quantified Difference	Qualitative to semi-quantitative superiority
Conditions	In vitro cell culture with fibroblast and osteoblast lines

Why This Matters

For biomedical procurement—tissue engineering scaffolds, implant coatings, or drug delivery matrices—this biocompatibility advantage over PLA may justify the selection of PHB despite its processing challenges.

• [1] Wang, Y. W., Yang, F., Wu, Q., Cheng, Y. C., Yu, P. H. F., Chen, J., & Chen, G. Q. (2005). Effect of composition of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) on growth of fibroblast and osteoblast. Biomaterials, 26(7), 755-761. View Source
• [2] Application of Microbial Polyesters-Polyhydroxyalkanoates as Tissue Engineering Materials. Scilit. View Source

Industrial-Grade PHB Specifications: Molecular Weight 550–600 kDa, Crystallinity 55–65%

Commercially available PHB grades exhibit defined technical specifications that inform procurement decisions. BIOCYCLE® 1000 (PHB Industrial) specifies a molecular weight of 600,000 Da (by GPC) and a melt flow index of 6.5 g/10 min (190°C, 2.16 kg) . Industrial-grade PHB from alternative suppliers shows crystallinity of 55–65%, density of 1.25 g/cm³, tensile strength of 30–35 MPa, and elongation at break of 2–5% . These values differ from PHBV copolymers, which typically exhibit lower crystallinity (~56%) and higher elongation (~50%) [1], and from PLA, which has crystallinity ranging from 0–40% depending on processing [2].

Evidence Dimension	Crystallinity
Target Compound Data	55–65% (industrial grade)
Comparator Or Baseline	PHBV: ~56%; PLA: 0–40%
Quantified Difference	PHB crystallinity comparable to PHBV but significantly higher than typical PLA
Conditions	Commercial product specifications; X-ray diffraction and DSC analysis

Why This Matters

High crystallinity directly impacts barrier properties, solvent resistance, and mechanical stiffness—key parameters for packaging and durable goods applications that may drive material selection toward PHB over lower-crystallinity alternatives.

• [1] Academic OUP. Table 2: Properties of PHB, PHBV, PHB4B, PHBHx, and PP. View Source
• [2] Table 1: PHA, PHB, PHBV, PLA properties summary. PMC11310390. View Source

Polyhydroxybutyrate PHB CAS 26744-04-7: Evidence-Backed Application Scenarios for Scientific Procurement

Rigid Biodegradable Packaging Requiring High Stiffness and Moderate Degradation Rate

PHB's tensile strength of 40–43 MPa and tensile modulus of 1.7–3.5 GPa [1] provide the rigidity required for molded containers, flask lids, and rigid packaging components. Its enzymatic degradation rate of 75% after 25 h—intermediate between PHBV (94%) and PHBHHx (39%) [2]—offers controlled biodegradation suitable for applications where premature failure is undesirable but end-of-life compostability is essential. Industrial grades such as BIOCYCLE® 1000 are specifically recommended for flask lids, flasks, and rigid packaging .

Tissue Engineering Scaffolds Where PHB's Biocompatibility Surpasses PLA

For biomedical applications requiring fibroblast or osteoblast attachment and proliferation, PHB and PHB-based materials offer superior biocompatibility compared with PLA [3]. This evidence supports procurement for tissue engineering scaffolds, bone replacement materials, and implant coatings where cellular response is the primary selection criterion. PHB homopolymer provides the most hydrophilic surface among PHA variants evaluated [3], potentially enhancing initial cell adhesion.

High-Crystallinity Barrier Films and Solvent-Resistant Components

With crystallinity ranging from 55–65% in commercial grades [4], PHB provides excellent resistance to solvents and inherently lower permeability than amorphous biopolymers. This high crystallinity, comparable to PHBV (~56%) but significantly exceeding typical PLA [5], makes PHB suitable for applications requiring solvent resistance or reduced gas permeation. The crystallinity level of PHB (55.8%) has been directly correlated with its mechanical and barrier performance [2].

Melt-Processed Durable Goods Requiring Careful Thermal Management

PHB can be processed via injection molding and extrusion, as evidenced by commercial grades with melt flow indices of 6.5 g/10 min at 190°C/2.16 kg . However, procurement for melt-processing applications must account for the narrow thermal window: Tm of 170–180°C with rapid degradation above 180°C [6]. Applications include veterinary markers (cattle ear tags), personal hygiene items, and durable goods such as pens and rulers —provided processing is conducted with precise temperature control to avoid molecular weight degradation.

• [1] Academic OUP. Table 2: Properties of PHB, PHBV, PHB4B, PHBHx, and PP. View Source
• [2] Li, J., et al. (2007). Study of enzymatic degradation of microbial copolyesters consisting of 3-hydroxybutyrate and medium-chain-length 3-hydroxyalkanoates. Polymer Degradation and Stability, 92(6), 1091-1098. View Source
• [3] Wang, Y. W., Yang, F., Wu, Q., Cheng, Y. C., Yu, P. H. F., Chen, J., & Chen, G. Q. (2005). Effect of composition of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) on growth of fibroblast and osteoblast. Biomaterials, 26(7), 755-761. View Source
• [4] Biomer P240 PHB Biodegradable Polymer Datasheet. MatWeb. View Source
• [5] Table 1: PHA, PHB, PHBV, PLA properties summary. PMC11310390. View Source
• [6] Turco, R., Santagata, G., Corrado, I., Pezzella, C., & Di Serio, M. (2021). In vivo and Post-synthesis Strategies to Enhance the Properties of PHB-Based Materials: A Review. Frontiers in Bioengineering and Biotechnology, 8, 619266. View Source